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Compound of Interest

Compound Name:
Ethyl 2-

oxocyclohexanecarboxylate

Cat. No.: B158149 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Ethyl 2-
oxocyclohexanecarboxylate (CAS No. 1655-07-8). The following procedures for handling,

storage, and disposal are designed to ensure a safe laboratory environment.

Chemical Properties and Hazards Overview

Ethyl 2-oxocyclohexanecarboxylate is a combustible liquid that can cause skin and serious

eye irritation.[1][2] It may also cause respiratory irritation.[1][2] It is crucial to handle this

chemical in a well-ventilated area and take appropriate precautionary measures.[1][3]
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Property[1][3][4] Value

Physical State Liquid

Appearance Clear, colorless to pale yellow

Odor Odorless

CAS Number 1655-07-8

Molecular Formula C9H14O3

Molecular Weight 170.21 g/mol

Boiling Point 106 °C / 222.8 °F @ 11 mmHg

Flash Point 85 °C / 185 °F[1][3]

Specific Gravity 1.060

Purity ≥ 95%

Hazard Identification and Classification
Hazard Classification

Flammability Combustible liquid[1][3]

Skin Corrosion/Irritation Category 2 (Causes skin irritation)[1]

Serious Eye Damage/Eye Irritation Category 2 (Causes serious eye irritation)[1]

Specific target organ toxicity (single exposure) Category 3 (May cause respiratory irritation)[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Ethyl 2-
oxocyclohexanecarboxylate.
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PPE Type Specifications Purpose

Eye and Face Protection

Chemical safety goggles

compliant with OSHA 29 CFR

1910.133 or European

Standard EN166.[1]

Protects against splashes and

vapors that can cause serious

eye irritation.

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1]

Prevents direct contact that

can cause skin irritation.

Respiratory Protection

Not required under normal

conditions with adequate

ventilation.[5] If ventilation is

poor, a NIOSH/MSHA-

approved respirator with

organic vapor cartridges

should be used.[5]

Protects against inhalation of

vapors that may cause

respiratory irritation.

Operational and Disposal Plans
Handling and Storage

Handling: Avoid contact with skin and eyes.[1][3] Do not breathe mist, vapors, or spray.[1][3]

Keep away from open flames, hot surfaces, and sources of ignition.[1][3] Wash hands and

any exposed skin thoroughly after handling.[1][3] Use only outdoors or in a well-ventilated

area.[1]

Storage: Store in a well-ventilated place.[1][3] Keep the container tightly closed in a dry and

cool place.[1][3] Keep away from heat, sparks, and flame.[1][3] Incompatible materials to

avoid include acids, bases, and reducing agents.[1][3]

Emergency Procedures

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[1][3] Remove contact lenses, if present and easy to do. Continue rinsing.[1][3] Get

medical attention.[3]
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Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes.[3] Get medical attention if skin irritation occurs.[1]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[1][3] Call a poison center or doctor if you feel unwell.[1]

Ingestion: Clean mouth with water and get medical attention.[3]

Fire: Use CO2, dry chemical, or foam for extinction.[1][3]

Spills: Remove all sources of ignition.[3] Soak up with inert absorbent material (e.g., sand,

silica gel, acid binder, universal binder, sawdust).[3] Keep in suitable, closed containers for

disposal.[3]

Disposal Plan

Dispose of contents and container to an approved waste disposal plant.[1][3] All waste

containing Ethyl 2-oxocyclohexanecarboxylate must be treated as hazardous waste.[5]

Collect all chemical residues and contaminated materials in a dedicated, properly labeled, and

sealed hazardous waste container.[5]

Experimental Workflow and Safety Protocol
The following diagram illustrates the logical workflow for handling Ethyl 2-
oxocyclohexanecarboxylate, from preparation to disposal, emphasizing safety at each step.
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Workflow for Handling Ethyl 2-oxocyclohexanecarboxylate
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Caption: Workflow for handling Ethyl 2-oxocyclohexanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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